(7Z)-3-(3-Methylphenyl)-7-(pyridin-2-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one
(7Z)-3-(3-Methylphenyl)-7-(pyridin-2-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one
Brand Name:
Vulcanchem
CAS No.:
503429-44-5
VCID:
VC0378929
InChI:
InChI=1S/C18H16N4OS/c1-13-5-4-7-15(9-13)21-11-20-18-22(12-21)17(23)16(24-18)10-14-6-2-3-8-19-14/h2-10H,11-12H2,1H3/b16-10-
SMILES:
CC1=CC(=CC=C1)N2CN=C3N(C2)C(=O)C(=CC4=CC=CC=N4)S3
Molecular Formula:
C18H16N4OS
Molecular Weight:
336.4g/mol
(7Z)-3-(3-Methylphenyl)-7-(pyridin-2-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one
CAS No.: 503429-44-5
Main Products
VCID: VC0378929
Molecular Formula: C18H16N4OS
Molecular Weight: 336.4g/mol
![(7Z)-3-(3-Methylphenyl)-7-(pyridin-2-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one - 503429-44-5](/images/no_structure.jpg)
| CAS No. | 503429-44-5 |
|---|---|
| Product Name | (7Z)-3-(3-Methylphenyl)-7-(pyridin-2-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one |
| Molecular Formula | C18H16N4OS |
| Molecular Weight | 336.4g/mol |
| IUPAC Name | (7Z)-3-(3-methylphenyl)-7-(pyridin-2-ylmethylidene)-2,4-dihydro-[1,3]thiazolo[3,2-a][1,3,5]triazin-6-one |
| Standard InChI | InChI=1S/C18H16N4OS/c1-13-5-4-7-15(9-13)21-11-20-18-22(12-21)17(23)16(24-18)10-14-6-2-3-8-19-14/h2-10H,11-12H2,1H3/b16-10- |
| Standard InChIKey | JCYILMVYZGSHJL-YBEGLDIGSA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)N2CN=C3N(C2)C(=O)/C(=C/C4=CC=CC=N4)/S3 |
| SMILES | CC1=CC(=CC=C1)N2CN=C3N(C2)C(=O)C(=CC4=CC=CC=N4)S3 |
| Canonical SMILES | CC1=CC(=CC=C1)N2CN=C3N(C2)C(=O)C(=CC4=CC=CC=N4)S3 |
| Solubility | 5.3 [ug/mL] |
| PubChem Compound | 1806528 |
| Last Modified | Nov 11 2021 |
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